2-Chloro-1-(1H-indol-5-yl)ethanone
Overview
Description
2-Chloro-1-(1H-indol-5-yl)ethanone, also known as indole-2-carboxylic acid ethyl ester, is a synthetic compound that has been used in a variety of scientific experiments and research. It is a derivative of indole, a naturally occurring aromatic heterocyclic organic compound that is found in a variety of plants. Indole-2-carboxylic acid ethyl ester has been used as a model compound for studying the structure and function of indole derivatives and as a starting material for the synthesis of other compounds. This compound has been used for a variety of purposes in scientific research, such as the study of enzyme structure and function, and the study of drug metabolism.
Scientific Research Applications
Synthetic Cannabinoid Precursor
“2-Chloro-1-(1H-indol-5-yl)ethanone” may serve as a precursor in the synthesis of synthetic cannabinoids, which are compounds designed to mimic the effects of THC, the primary psychoactive component of cannabis. These synthetic compounds are often used for research purposes to understand cannabinoid receptors and their role in human physiology .
Aldosterone Synthase Inhibition
Indole derivatives have been studied for their potential to inhibit aldosterone synthase (CYP11B2), which is a promising mechanism for lowering arterial blood pressure. Although not directly mentioned, “2-Chloro-1-(1H-indol-5-yl)ethanone” could potentially be investigated for similar cardiovascular effects .
Antitumor Activity
Some indole derivatives have shown high cytotoxic activity against cancer cell lines, suggesting that “2-Chloro-1-(1H-indol-5-yl)ethanone” might also be researched for its potential antitumor properties .
Anti-inflammatory and Analgesic Activities
Indole derivatives have been evaluated for their anti-inflammatory and analgesic activities. It’s plausible that “2-Chloro-1-(1H-indol-5-yl)ethanone” could be applied in studies related to inflammation and pain relief .
Antitubercular Activity
Some indole-based compounds have been investigated for their activity against Mycobacterium tuberculosis, the causative agent of tuberculosis. This suggests a potential application of “2-Chloro-1-(1H-indol-5-yl)ethanone” in antitubercular research .
Plant Hormone Research
Indole derivatives are known to be involved in plant growth and development, such as indole-3-acetic acid, a plant hormone produced by the degradation of tryptophan in higher plants. “2-Chloro-1-(1H-indol-5-yl)ethanone” could be used in studies exploring plant physiology and hormone regulation .
Mechanism of Action
Target of Action
Indole derivatives, which include 2-chloro-1-(1h-indol-5-yl)ethanone, have been found to interact with a broad range of targets due to their diverse biological activities .
Mode of Action
Indole derivatives are known to interact with their targets in a variety of ways, leading to a wide range of biological activities .
Biochemical Pathways
Indole derivatives are known to influence a variety of biochemical pathways due to their diverse biological activities .
Pharmacokinetics
These properties are crucial in determining the bioavailability of the compound .
Result of Action
Indole derivatives are known to have a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .
properties
IUPAC Name |
2-chloro-1-(1H-indol-5-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClNO/c11-6-10(13)8-1-2-9-7(5-8)3-4-12-9/h1-5,12H,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VLDXWRZJHBIEMG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CN2)C=C1C(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20743407 |
Source
|
| Record name | 2-Chloro-1-(1H-indol-5-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20743407 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
103028-56-4 |
Source
|
| Record name | 2-Chloro-1-(1H-indol-5-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20743407 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-chloro-1-(1H-indol-5-yl)ethan-1-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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